Cas no 56649-49-1 (S-Isomer Etomidate Acid)

S-Isomer Etomidate Acid is a high-purity enantiomer of etomidate, a carboxylated derivative used in pharmaceutical synthesis. Its key advantage lies in its stereochemical purity, as the S-isomer configuration enhances binding specificity and metabolic stability compared to racemic mixtures. This compound serves as a critical intermediate in the production of anesthetic agents, offering improved pharmacokinetic profiles and reduced side effects. Its well-defined chiral structure ensures consistent reactivity, facilitating precise synthetic routes. Suitable for research and development applications, S-Isomer Etomidate Acid is characterized by its high analytical purity (>98%) and compliance with pharmacopeial standards, making it a reliable choice for advanced medicinal chemistry.

S-Isomer Etomidate Acid structure

Product Name:S-Isomer Etomidate Acid

CAS No:56649-49-1

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

CID:348230

PubChem ID:759853

Update Time:2025-10-19

S-Isomer Etomidate Acid Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-5-carboxylic acid, 1-(1-phenylethyl)-, (S)-
- 3-[(1S)-1-phenylethyl]imidazole-4-carboxylic acid
- (S)-Desethyl-etomidate
- 1H-Imidazole-5-carboxylic acid, 1-((1S)-1-phenylethyl)-
- AC1LFTRQ
- Desethyl-etomidate, (S)-
- UNII-NNC4DVY1A7
- SCHEMBL11726722
- 56649-49-1
- S-Isomer Etomidate Acid
- NNC4DVY1A7
- DTXSID80205218
- Q27284965
- Inchi： 1S/C12H12N2O2/c1-9(10-5-3-2-4-6-10)14-8-13-7-11(14)12(15)16/h2-9H,1H3,(H,15,16)/t9-/m0/s1
- InChI Key： RGYCCBLTSWHXIS-VIFPVBQESA-N
- SMILES： OC(C1=CN=CN1[C@@H](C)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 216.089877630g/mol
Monoisotopic Mass: 216.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55.1Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E125400-10mg	S-Isomer Etomidate Acid	56649-49-1	10mg	$155.00	2023-05-18
TRC	E125400-50mg	S-Isomer Etomidate Acid	56649-49-1	50mg	$620.00	2023-05-18
TRC	E125400-100mg	S-Isomer Etomidate Acid	56649-49-1	100mg	$ 800.00	2023-09-07